4-(1,2-Dimethyl-1H-imidazol-5-yl)-2-methoxyaniline

• CAS RN: 1400287-29-7
• Molecular Formula: C12H15N3O
• Molecular Weight: 217.27 g/mol
• IUPAC Name: 4-(2,3-dimethylimidazol-4-yl)-2-methoxyaniline
• InChI: InChI=1S/C12H15N3O/c1-8-14-7-11(15(8)2)9-4-5-10(13)12(6-9)16-3/h4-7H,13H2,1-3H3
• InChI Key: HPFQWBVSYZIWJQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC=C(N1C)C2=CC(=C(C=C2)N)OC

Description

“4-(1,2-Dimethyl-1H-imidazol-5-yl)-2-methoxyaniline” is a synthetic organic compound. It has a similar structure to “4-(1,2-dimethyl-1H-imidazol-5-yl)aniline”, which has a molecular formula of C11H13N3 and a molecular weight of 187.24.

Synthesis routes and methods

Procedure details

To a microwave vial was added 5-bromo-1,2-dimethyl-1H-imidazole (230 mg, 1.31 mmol), 2-methoxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)aniline (393 mg, 1.58 mmol), Pd(PPh3)4 (152 mg, 0.13 mmol), CsF (599 mg, 3.94 mmol) and DME/MeOH 3/1 (4 mL). The mixture was heated in a microwave at 150° C. for 1 hour. The reaction mixture was then filtered and concentrated onto silica gel and purified by Biotage silica gel column chromatography eluting with (EtOAc/MeOH 100/0 to 96/4) to give the title product as a light brown oil (120 mg, 42%). 1H NMR (500 MHz, CDCl3): δ 2.43 (s, 3H), 3.48 (s, 3H), 3.87 (s, 3H), 6.73-6.78 (m, 3H), 6.87 (s, 1H). LC (Method A)-MS (ESI, m/z) tR 0.49 min, 218 [(M+H+), 100%].